Cas no 10483-15-5 (5-Amino-2-methylpentanenitrile)

• Product Name: 5-Amino-2-methylpentanenitrile
• CAS No: 10483-15-5
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 2623744
• PubChem ID: 22597305
• Update Time: 2025-04-21

5-Amino-2-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methylpentanenitrile
• 5-Amino-2-methylvaleronitrile
• SCHEMBL5040937
• AKOS006365864
• DTXSID40626743
• DTXCID70577496
• 10483-15-5
• 5-Amino-2-methylpentanenitrile

• Inchi： 1S/C6H12N2/c1-6(5-8)3-2-4-7/h6H,2-4,7H2,1H3
• InChI Key： DLFMLSXCXIQDGZ-UHFFFAOYSA-N
• SMILES： NCCCC(C#N)C

Computed Properties

• Exact Mass: 112.100048391Da
• Monoisotopic Mass: 112.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8Ų